3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide

• IUPAC Name: 3-[(3-amino-3-oxopropyl)-(4,5-dimethyl-1,3-thiazol-2-yl)amino]propanamide
• InChI: InChI=1S/C11H18N4O2S/c1-7-8(2)18-11(14-7)15(5-3-9(12)16)6-4-10(13)17/h3-6H2,1-2H3,(H2,12,16)(H2,13,17)
• InChI Key: PWHCWNBFWZBNMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N(CCC(=O)N)CCC(=O)N)C
• Molecular Formula: C11H18N4O2S
• Molecular Weight: 270.35 g/mol

Description

‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’ is a chemical compound that is commonly used in scientific research. It is a thiazolyl imine derivative that is known for its potential as a pharmacological agent. This compound has been studied for its various biochemical and physiological effects, which make it an important compound for scientific research.

Mechanism of Action

The mechanism of action of ‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’ is not fully understood. However, it has been suggested that this compound may exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the inflammatory response. It has also been suggested that this compound may modulate the activity of various transcription factors and cytokines, which are involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’ has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). Additionally, it has been shown to inhibit the activity of various enzymes involved in the inflammatory response, such as COX-2 and 5-LOX. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of various oxidative stress-related diseases. Furthermore, ‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’ has been shown to have antitumor properties, which may be useful in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using ‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’ in lab experiments include its relatively simple synthesis method, its wide range of potential pharmacological applications, and its ability to modulate various biochemical and physiological pathways. However, there are also some limitations to using this compound in lab experiments. For example, it may have low solubility in certain solvents, which may limit its use in certain experiments. Additionally, its potential toxicity and side effects must be carefully considered when using this compound in lab experiments.

Future Directions

There are several future directions for the study of ‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’. One potential direction is the further exploration of its potential as a pharmacological agent for the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Additionally, the potential use of this compound as an antimicrobial and antiviral agent should be further studied. Furthermore, the mechanism of action of this compound should be further elucidated in order to better understand its potential pharmacological applications. Finally, the development of new derivatives of ‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’ with improved pharmacological properties should be explored.

Scientific Research Applications

‘3,3'-[(4,5-dimethyl-1,3-thiazol-2-yl)imino]dipropanamide’ has been extensively studied for its potential as a pharmacological agent. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. This compound has also been studied for its potential as an antimicrobial and antiviral agent. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.